Cas no 58553-52-9 (3-(chloromethyl)-4-Pyridinecarbonitrile)

3-(chloromethyl)-4-Pyridinecarbonitrile structure
58553-52-9 structure
Product Name:3-(chloromethyl)-4-Pyridinecarbonitrile
CAS No:58553-52-9
MF:C7H5ClN2
MW:152.581000089645
CID:1114476
PubChem ID:12251970
Update Time:2025-04-20

3-(chloromethyl)-4-Pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(chloromethyl)-4-Pyridinecarbonitrile
    • 3-(CHLOROMETHYL)ISONICOTINONITRILE
    • 3-(chloromethyl)pyridine-4-carbonitrile
    • DB-303958
    • AB60090
    • AKOS006305335
    • DTXSID90482492
    • 58553-52-9
    • Inchi: 1S/C7H5ClN2/c8-3-7-5-10-2-1-6(7)4-9/h1-2,5H,3H2
    • InChI Key: OZZQERXEODAEMQ-UHFFFAOYSA-N
    • SMILES: ClCC1C=NC=CC=1C#N

Computed Properties

  • Exact Mass: 152.0141259g/mol
  • Monoisotopic Mass: 152.0141259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 36.7Ų
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